Cas no 1636884-11-1 (tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
• CAS No: 1636884-11-1
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 4611853
• Update Time: 2025-06-21

tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H21N3O4/c1-14(2,3)21-13(20)17-6-4-5-9(8-17)10-7-11(18)16-12(19)15-10/h7,9H,4-6,8H2,1-3H3,(H2,15,16,18,19)
• InChI Key： UIYZGOZOTDGPSA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C2=CC(=O)NC(=O)N2)C1

Additional information on tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1636884-11-1)

The compound tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1636884-11-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique piperidine and tetrahydropyrimidine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for drug discovery, especially in the development of targeted therapies for various diseases.

One of the most notable aspects of tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate is its role in the design of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug development. PROTACs have emerged as a revolutionary approach to degrade disease-causing proteins, and this compound's scaffold is often utilized to create efficient degraders. Researchers are increasingly exploring its potential in addressing undruggable targets, a hot topic in modern pharmacology.

In addition to its applications in PROTACs, this compound is also relevant to the study of kinase inhibitors and epigenetic modulators. The 2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl group is a key pharmacophore found in many FDA-approved drugs, highlighting its importance in drug design. With the growing interest in personalized medicine and precision oncology, the demand for such advanced intermediates is expected to rise.

The synthesis of tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate involves multi-step organic reactions, often starting from commercially available piperidine derivatives. The tert-butyloxycarbonyl (Boc) protecting group is a critical feature, ensuring stability during subsequent chemical transformations. This compound's purity and yield are crucial for its successful application in high-value research, making it a focal point for process chemistry optimization.

From an industrial perspective, the scalability of this compound is a topic of interest. Pharmaceutical companies are investing in continuous flow chemistry and green chemistry principles to enhance the production efficiency of such intermediates. The push toward sustainable synthesis aligns with global trends in reducing the environmental impact of chemical manufacturing.

Another area where tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate shows promise is in the development of central nervous system (CNS) drugs. The piperidine ring is a common motif in neuroactive compounds, and its incorporation into this structure opens doors for exploring novel therapies for neurological disorders. With the increasing prevalence of neurodegenerative diseases, this application is particularly timely.

In summary, tert-butyl 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1636884-11-1) is a multifaceted compound with broad applications in drug discovery and development. Its relevance to PROTACs, kinase inhibitors, and CNS therapeutics underscores its importance in contemporary research. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs.